Cas no 51291-11-3 (5-Acetoacetyl-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione)

• Product Name: 5-Acetoacetyl-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• CAS No: 51291-11-3
• MDL: MFCD00232730
• CID: 4654448
• Update Time: 2025-10-29

5-Acetoacetyl-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione Chemical and Physical Properties

Names and Identifiers

• 5-Acetoacetyl-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione

• MDL： MFCD00232730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-Acetoacetyl-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione

Comprehensive Overview of 5-Acetoacetyl-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS No. 51291-11-3)

5-Acetoacetyl-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione, with the CAS number 51291-11-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the pyrimidinetrione family, which is known for its diverse applications in medicinal chemistry and material science. The unique structural features of this molecule, including the acetoacetyl and dimethyl groups, contribute to its reactivity and potential utility in various synthetic pathways.

In recent years, the demand for pyrimidinetrione derivatives has surged due to their role in developing novel therapeutics and functional materials. Researchers are particularly interested in 5-Acetoacetyl-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione for its potential as a building block in drug discovery. Its CAS no 51291-11-3 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in cutting-edge research. The compound's stability and solubility properties make it a candidate for further exploration in targeted drug delivery systems.

The synthesis of 5-Acetoacetyl-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione involves multi-step organic reactions, often starting from 1,3-dimethylbarbituric acid. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in sustainable chemistry, researchers are also investigating eco-friendly synthesis routes for this compound to minimize environmental impact.

One of the most searched questions related to CAS no 51291-11-3 is its potential applications in cosmetic formulations. While not yet widely commercialized, preliminary studies suggest that 5-Acetoacetyl-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione may exhibit skin-conditioning properties, making it a subject of interest for dermatological research. Additionally, its role in polymer chemistry is being explored, particularly in the development of high-performance resins and coatings.

The safety profile of 5-Acetoacetyl-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione is another hot topic among users. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. Regulatory databases and material safety data sheets (MSDS) provide detailed guidelines for its storage and transportation.

In conclusion, 5-Acetoacetyl-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS no 51291-11-3) represents a versatile compound with promising applications across multiple industries. Its unique chemical properties and potential for innovation continue to drive research and development efforts worldwide. As scientific advancements progress, this compound may unlock new possibilities in pharmaceuticals, materials science, and beyond.